(S)-2-((6,7-Dichloro-2-cyclopentyl-2-methyl-1-oxo-2,3-dihydro-1H-inden-5-yl)oxy)acetic acid
(S)-2-((6,7-Dichloro-2-cyclopentyl-2-methyl-1-oxo-2,3-dihydro-1H-inden-5-yl)oxy)acetic acid
IAA-94 is a member of indanones.
Brand Name:
Vulcanchem
CAS No.:
54197-31-8
VCID:
VC0007484
InChI:
InChI=1S/C17H18Cl2O4/c1-17(10-4-2-3-5-10)7-9-6-11(23-8-12(20)21)14(18)15(19)13(9)16(17)22/h6,10H,2-5,7-8H2,1H3,(H,20,21)/t17-/m1/s1
SMILES:
CC1(CC2=CC(=C(C(=C2C1=O)Cl)Cl)OCC(=O)O)C3CCCC3
Molecular Formula:
C17H18Cl2O4
Molecular Weight:
357.2 g/mol
(S)-2-((6,7-Dichloro-2-cyclopentyl-2-methyl-1-oxo-2,3-dihydro-1H-inden-5-yl)oxy)acetic acid
CAS No.: 54197-31-8
Cat. No.: VC0007484
Molecular Formula: C17H18Cl2O4
Molecular Weight: 357.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | IAA-94 is a member of indanones. |
|---|---|
| CAS No. | 54197-31-8 |
| Molecular Formula | C17H18Cl2O4 |
| Molecular Weight | 357.2 g/mol |
| IUPAC Name | 2-[[(2R)-6,7-dichloro-2-cyclopentyl-2-methyl-1-oxo-3H-inden-5-yl]oxy]acetic acid |
| Standard InChI | InChI=1S/C17H18Cl2O4/c1-17(10-4-2-3-5-10)7-9-6-11(23-8-12(20)21)14(18)15(19)13(9)16(17)22/h6,10H,2-5,7-8H2,1H3,(H,20,21)/t17-/m1/s1 |
| Standard InChI Key | RNOJGTHBMJBOSP-QGZVFWFLSA-N |
| Isomeric SMILES | C[C@@]1(CC2=CC(=C(C(=C2C1=O)Cl)Cl)OCC(=O)O)C3CCCC3 |
| SMILES | CC1(CC2=CC(=C(C(=C2C1=O)Cl)Cl)OCC(=O)O)C3CCCC3 |
| Canonical SMILES | CC1(CC2=CC(=C(C(=C2C1=O)Cl)Cl)OCC(=O)O)C3CCCC3 |
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